Cas no 1601281-27-9 (2-(but-3-yn-2-yl)amino-4-methylbenzoic acid)

• Product Name: 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid
• CAS No: 1601281-27-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5744689
• PubChem ID: 114417582
• Update Time: 2025-11-05

2-(but-3-yn-2-yl)amino-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1601281-27-9
• 2-[(But-3-yn-2-yl)amino]-4-methylbenzoicacid
• 2-[(But-3-yn-2-yl)amino]-4-methylbenzoic acid
• EN300-1448934
• Benzoic acid, 4-methyl-2-[(1-methyl-2-propyn-1-yl)amino]-
• 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid

• Inchi： 1S/C12H13NO2/c1-4-9(3)13-11-7-8(2)5-6-10(11)12(14)15/h1,5-7,9,13H,2-3H3,(H,14,15)
• InChI Key： SQIQQSZJMUEAJO-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=CC=1NC(C#C)C)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 383.7±37.0 °C(Predicted)
• pka: 3.91±0.36(Predicted)

Additional information on 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid

Comprehensive Overview of 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid (CAS No. 1601281-27-9): Properties, Applications, and Research Insights

The compound 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid (CAS No. 1601281-27-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzoic acid core with an alkyne-functionalized amine side chain, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugation applications. The presence of both carboxylic acid and alkyne groups offers versatile reactivity, enabling its use in click chemistry reactions, a hot topic in modern organic synthesis.

In recent years, the demand for high-purity chemical intermediates like 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid has surged, driven by advancements in targeted drug delivery and precision medicine. This compound's ability to serve as a molecular scaffold aligns with the growing trend of structure-activity relationship (SAR) studies, a frequent search term among medicinal chemists. Its CAS No. 1601281-27-9 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic perspective, the alkyne moiety in 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid facilitates Huisgen cycloaddition, a cornerstone of bioorthogonal chemistry. This property is particularly valuable in proteomics and chemical biology, where labeling and tracking biomolecules are critical. Additionally, the methylbenzoic acid segment contributes to its solubility profile, making it suitable for aqueous-phase reactions—a key consideration for researchers optimizing green chemistry protocols.

The compound's thermal stability and compatibility with microwave-assisted synthesis (another trending topic in organic chemistry) further enhance its utility. Recent publications highlight its role in constructing heterocyclic compounds, a class of molecules frequently investigated for their bioactive properties. As the scientific community prioritizes sustainable synthesis, 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid stands out due to its potential for atom-efficient transformations.

Beyond its chemical attributes, this compound intersects with several high-impact research areas, including cancer therapeutics and neurodegenerative disease studies. Its structural analogs have been explored as kinase inhibitors, a subject of numerous patent filings. For laboratories focused on high-throughput screening, the availability of CAS No. 1601281-27-9 in catalogues from major suppliers like Sigma-Aldrich and TCI Chemicals underscores its commercial importance.

In summary, 2-(but-3-yn-2-yl)amino-4-methylbenzoic acid exemplifies the convergence of innovative synthetic methodologies and applied biomedical research. Its dual functionality as a building block and bioconjugation tool positions it at the forefront of modern chemical innovation. As interest in tailored molecular architectures grows, this compound will likely remain a staple in the toolkit of chemists and life scientists alike.